Cas no 1121585-15-6 (5-Bromo-2-(trifluoromethyl)phenol)

• Product Name: 5-Bromo-2-(trifluoromethyl)phenol
• CAS No: 1121585-15-6
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• MDL: MFCD07787469
• CID: 1091647
• PubChem ID: 44887007
• Update Time: 2025-04-20

5-Bromo-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(trifluoromethyl)phenol
• A902429
• SY269996
• MFCD07787469
• 1121585-15-6
• DS-8296
• EN300-110280
• MB05099
• BCP10268
• DTXSID60661252
• C71401
• DB-340740
• WUB58515
• AKOS022186547
• SCHEMBL23094678
• XJAPJZDTGAPNOD-UHFFFAOYSA-N
• 5-BROMO-2-TRIFLUOROMETHYLPHENOL

• MDL： MFCD07787469
• Inchi： 1S/C7H4BrF3O/c8-4-1-2-5(6(12)3-4)7(9,10)11/h1-3,12H
• InChI Key： XJAPJZDTGAPNOD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1)O

Computed Properties

• Exact Mass: 239.93976g/mol
• Monoisotopic Mass: 239.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.752±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.1±35.0 ºC (760 Torr),
• Flash Point: 92.4±25.9 ºC,
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),

5-Bromo-2-(trifluoromethyl)phenol Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C